6-[benzyl(methyl)amino]-N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]nicotinamide

• IUPAC Name: 6-[benzyl(methyl)amino]-N-[(5-propan-2-yl-1,2,4-oxadiazol-3-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H23N5O2/c1-14(2)20-23-17(24-27-20)12-22-19(26)16-9-10-18(21-11-16)25(3)13-15-7-5-4-6-8-15/h4-11,14H,12-13H2,1-3H3,(H,22,26)
• InChI Key: BAZKCSVJFDTHEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NO1)CNC(=O)C2=CN=C(C=C2)N(C)CC3=CC=CC=C3
• Molecular Formula: C20H23N5O2
• Molecular Weight: 365.4 g/mol

Description

The compound “6-[benzyl(methyl)amino]-N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]nicotinamide” is a complex organic molecule. It contains several functional groups, including a benzyl group, a methylamino group, an isopropyl group, and a 1,2,4-oxadiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the 1,2,4-oxadiazole ring, which is a heterocyclic ring containing two nitrogen atoms and one oxygen atom, would be a key feature of this structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the amino group could participate in acid-base reactions, while the oxadiazole ring could potentially undergo electrophilic substitution reactions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its properties in more detail, and developing methods for its synthesis.